Cas no 53766-26-0 (scutianine C)

• Product name: scutianine C
• CAS No: 53766-26-0
• MF: C₃₁H₄₂N₄O₄
• MW: 534.689588069916
• CID: 1080966
• PubChem ID: 90473277

scutianine C Chemical and Physical Properties

Names and Identifiers

• scutianine C
• (2S,3R)-2-Dimethylamino-3-methyl-N-[(3S,4S,7S)-3-isopropyl-5,8-dioxo-7-benzyl-2-oxa-6,9-diazabicyclo[10.2.2]hexadeca-10,12,14(1),15-tetren-4-yl]pentanamide
• 53766-26-0

• Inchi： InChI=1S/C31H42N4O4/c1-7-21(4)27(35(5)6)31(38)34-26-28(20(2)3)39-24-15-13-22(14-16-24)17-18-32-29(36)25(33-30(26)37)19-23-11-9-8-10-12-23/h8-18,20-21,25-28H,7,19H2,1-6H3,(H,32,36)(H,33,37)(H,34,38)
• InChI Key： PFSHVBJLBKINQV-UHFFFAOYSA-N
• SMILES： CCC(C)C(N(C)C)C(=O)NC1C(Oc2ccc(cc2)\C=C/NC(=O)C(Cc2ccccc2)NC1=O)C(C)C |c:21|

Computed Properties

• Exact Mass: 534.32060583g/mol
• Monoisotopic Mass: 534.32060583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 99.8Ų

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Condalia buxifolia
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclic peptides